Cas no 1805505-83-2 (Methyl 2-bromo-3-hydroxypyridine-4-acetate)

• Product Name: Methyl 2-bromo-3-hydroxypyridine-4-acetate
• CAS No: 1805505-83-2
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4900886
• Update Time: 2025-10-11

Methyl 2-bromo-3-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-hydroxypyridine-4-acetate

• Inchi： 1S/C8H8BrNO3/c1-13-6(11)4-5-2-3-10-8(9)7(5)12/h2-3,12H,4H2,1H3
• InChI Key： OKCCMYICRVOODE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-bromo-3-hydroxypyridine-4-acetate

Methyl 2-bromo-3-hydroxypyridine-4-acetate (CAS No. 1805505-83-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-3-hydroxypyridine-4-acetate, identified by its unique chemical identifier CAS No. 1805505-83-2, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a versatile intermediate, playing a crucial role in the synthesis of various biologically active molecules. Its structural framework, combining a brominated pyridine ring with a hydroxyl and acetate functional groups, makes it particularly valuable for medicinal chemists seeking to develop novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine core substituted at the 2-position with a bromine atom and at the 3-position with a hydroxyl group, further enhanced by an acetate moiety at the 4-position, provides multiple sites for chemical modification. This flexibility is instrumental in designing molecules with tailored pharmacokinetic and pharmacodynamic properties. The presence of the bromine atom, for instance, allows for subsequent cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups into the molecule. Similarly, the hydroxyl group can be oxidized to a carbonyl or engaged in etherification reactions, expanding the synthetic possibilities.

In recent years, there has been growing interest in exploring the applications of methyl 2-bromo-3-hydroxypyridine-4-acetate in the development of small-molecule drugs targeting various diseases. One particularly promising area is its use in creating kinase inhibitors, which are critical for treating cancers and inflammatory disorders. The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to mimic ATP binding pockets and interfere with enzyme activity. The bromine and hydroxyl substituents on this compound offer strategic points for designing molecules that can selectively inhibit specific kinases while minimizing off-target effects.

Recent studies have highlighted the utility of this compound in generating potent inhibitors of Janus kinases (JAKs), which are implicated in autoimmune diseases such as rheumatoid arthritis and psoriasis. Researchers have leveraged the reactivity of the bromine atom to introduce diverse aryl groups through palladium-catalyzed cross-coupling reactions, yielding derivatives with enhanced JAK inhibition activity. Additionally, the hydroxyl group has been utilized for hydrogen bonding interactions within the binding site of JAK enzymes, further optimizing drug efficacy.

The compound has also found application in antiviral drug discovery. The pyridine ring's ability to interact with viral proteases and polymerases has been exploited to design inhibitors that disrupt viral replication cycles. For instance, derivatives of methyl 2-bromo-3-hydroxypyridine-4-acetate have been shown to inhibit proteases essential for processing viral polyproteins into functional units. Moreover, the presence of both bromine and hydroxyl groups allows for modifications that enhance solubility and bioavailability, critical factors for successful antiviral therapy.

In addition to its role in kinase and antiviral drug development, methyl 2-bromo-3-hydroxypyridine-4-acetate has been explored as a precursor in synthesizing antimicrobial agents. The structural features of this compound make it suitable for generating molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Researchers have synthesized analogs that exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative pathogens. The versatility of this intermediate underscores its importance in addressing antimicrobial resistance challenges.

The synthesis of methyl 2-bromo-3-hydroxypyridine-4-acetate itself is an area of active research, with methodologies continuously being refined to improve yield and purity. Common synthetic routes involve halogenation and hydroxylation reactions on appropriately substituted pyridines followed by esterification. Advances in catalytic systems have enabled more efficient and environmentally friendly approaches to these transformations. For instance, transition metal-catalyzed halogenation has replaced traditional electrophilic halogenation methods, reducing waste generation and improving reaction selectivity.

The growing demand for methyl 2-bromo-3-hydroxypyridine-4-acetate has prompted several chemical suppliers to enhance production capabilities to meet industry needs. These suppliers adhere to stringent quality control measures to ensure consistency across batches, which is crucial for pharmaceutical applications where purity is paramount. Collaborative efforts between academia and industry have also led to innovative synthetic strategies that further streamline access to this valuable intermediate.

The future prospects for methyl 2-bromo-3-hydroxypyridine-4-acetate are promising, with ongoing research exploring new therapeutic applications and synthetic methodologies. As drug discovery continues to evolve toward more targeted and personalized medicine, compounds like this will remain indispensable tools for medicinal chemists striving to develop effective treatments for unmet medical needs.